Cas no 1807236-59-4 (Ethyl 4-cyano-2-methoxy-5-(trifluoromethyl)benzoate)

• Product Name: Ethyl 4-cyano-2-methoxy-5-(trifluoromethyl)benzoate
• CAS No: 1807236-59-4
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• CID: 4956181
• Update Time: 2025-05-21

Ethyl 4-cyano-2-methoxy-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-methoxy-5-(trifluoromethyl)benzoate

• Inchi： 1S/C12H10F3NO3/c1-3-19-11(17)8-5-9(12(13,14)15)7(6-16)4-10(8)18-2/h4-5H,3H2,1-2H3
• InChI Key： LOHFWXSIGPKYHB-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C=C(C(C(=O)OCC)=C1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 374
• XLogP3: 2.7
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-cyano-2-methoxy-5-(trifluoromethyl)benzoate

Ethyl 4-cyano-2-methoxy-5-(trifluoromethyl)benzoate: A Comprehensive Overview

Ethyl 4-cyano-2-methoxy-5-(trifluoromethyl)benzoate, with the CAS number 1807236-59-4, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group, a cyano substituent, a methoxy group, and a trifluoromethyl group. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The benzoate ester group in Ethyl 4-cyano-2-methoxy-5-(trifluoromethyl)benzoate serves as a versatile platform for further chemical modifications. The cyano group (-CN), located at the para position relative to the ester, introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule. Similarly, the methoxy group (-OCH3), positioned at the ortho position, contributes to the compound's solubility and bioavailability. The trifluoromethyl group (-CF3), located at the meta position, enhances the molecule's lipophilicity and resistance to metabolic degradation.

Recent studies have highlighted the potential of Ethyl 4-cyano-2-methoxy-5-(trifluoromethyl)benzoate in drug discovery. Its unique combination of functional groups makes it an ideal candidate for designing bioactive molecules with targeted therapeutic effects. For instance, researchers have explored its role in modulating enzyme activity and its potential as a lead compound for anti-inflammatory and anti-cancer agents. The trifluoromethyl group, in particular, has been shown to enhance pharmacokinetic properties such as absorption and distribution.

In addition to its pharmaceutical applications, Ethyl 4-cyano-2-methoxy-5-(trifluoromethyl)benzoate has also found utility in materials science. Its high thermal stability and chemical resistance make it suitable for use in advanced polymer systems and electronic materials. Recent advancements in nanotechnology have further expanded its potential applications, particularly in the development of stimuli-responsive materials.

The synthesis of Ethyl 4-cyano-2-methoxy-5-(trifluoromethyl)benzoate typically involves multi-step organic reactions, including Friedel-Crafts acylation, nucleophilic substitution, and esterification. These reactions require precise control over reaction conditions to ensure high yields and purity. Researchers have also explored alternative synthetic pathways using catalytic methods to improve efficiency and reduce environmental impact.

From an environmental standpoint, Ethyl 4-cyano-2-methoxy-5-(trifluoromethyl)benzoate exhibits favorable biodegradation characteristics under specific conditions. Its resistance to microbial degradation makes it a stable compound in various industrial processes. However, ongoing research is focused on optimizing its eco-friendly synthesis routes to minimize waste generation and energy consumption.

In conclusion, Ethyl 4-cyano-2-methoxy-5-(trifluoromethyl)benzoate is a multifaceted compound with promising applications across diverse scientific domains. Its unique structure and functional groups continue to inspire innovative research directions, particularly in drug development and materials science. As advancements in synthetic methodologies and characterization techniques unfold, this compound is poised to play an even more significant role in shaping future technologies.